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Compound of Interest

Compound Name: 4-Aminobenzyl alcohol

Cat. No.: B179409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 4-
Aminobenzyl alcohol (also known as p-aminobenzyl alcohol), a key intermediate in various

synthetic processes within the pharmaceutical and chemical industries. Understanding its

solubility is critical for optimizing reaction conditions, purification processes, and formulation

development.

Core Physical and Chemical Properties
Property Value Source

CAS Number 623-04-1 [1][2]

Molecular Formula C₇H₉NO [1][2]

Molecular Weight 123.15 g/mol [1][2]

Appearance
White to light yellow crystalline

powder
[1][3]

Melting Point 60-65 °C [1][4]

Boiling Point 171°C/11mmHg [1][4]

Quantitative Solubility Data
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Comprehensive quantitative solubility data for 4-Aminobenzyl alcohol in a wide range of

organic solvents is not readily available in published literature. However, the following data

points have been reported:

Solvent Solubility Remarks Source

Dimethyl sulfoxide

(DMSO)

50 mg/mL (406.01

mM)

Ultrasonic assistance

may be needed.

Hygroscopic DMSO

can impact solubility.

[5]

Qualitative Solubility Profile
Qualitative assessments of 4-Aminobenzyl alcohol's solubility have been described in various

chemical and safety datasheets. This information is summarized below.

Solvent/Solvent Class Solubility Description Source

Water Partially soluble [1][4][6]

Alcohols Soluble [1][4][6]

Methanol Slightly Soluble [1]

Ether Soluble [1][4][6]

Benzene Soluble [1][4][6]

Chloroform Soluble [1]

Experimental Protocol: Determination of Solubility
via UV-Vis Spectrophotometry
The following is a generalized experimental protocol for determining the solubility of 4-
Aminobenzyl alcohol in a specific solvent using UV-Vis spectrophotometry. This method is

based on the Beer-Lambert law, which correlates absorbance with concentration.
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1. Preparation of Standard Solutions and Calibration Curve: a. Prepare a stock solution of 4-
Aminobenzyl alcohol of a known high concentration in the solvent of interest. b. From the

stock solution, prepare a series of standard solutions of decreasing concentrations through

serial dilution. c. Measure the absorbance of each standard solution at the wavelength of

maximum absorbance (λmax) for 4-Aminobenzyl alcohol using a UV-Vis spectrophotometer.

d. Plot a calibration curve of absorbance versus concentration. The resulting plot should be

linear, and the equation of the line (y = mx + c) should be determined.

2. Preparation of Saturated Solution: a. Add an excess amount of 4-Aminobenzyl alcohol to a

known volume of the solvent in a sealed container. b. Agitate the mixture at a constant

temperature for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). c. After

agitation, allow the solution to settle, or centrifuge to separate the undissolved solid.

3. Measurement and Calculation: a. Carefully withdraw a known volume of the clear

supernatant from the saturated solution. b. Dilute the supernatant with the solvent to a

concentration that falls within the linear range of the calibration curve. c. Measure the

absorbance of the diluted solution at λmax. d. Using the equation from the calibration curve,

calculate the concentration of the diluted solution. e. Account for the dilution factor to determine

the concentration of the saturated solution, which represents the solubility of 4-Aminobenzyl
alcohol in that solvent at the specified temperature.

Visualization of Experimental and Synthetic
Workflows
To provide a clearer understanding of the processes involving 4-Aminobenzyl alcohol, the

following diagrams illustrate a general experimental workflow for solubility determination and its

role in a synthetic pathway.
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Caption: Workflow for Solubility Determination by UV-Vis Spectrophotometry.

4-Aminobenzyl alcohol is a crucial intermediate in the synthesis of more complex molecules.

For instance, it is used in the synthesis of 4-{N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-
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methylbutylamino}benzyl ester.[1][4][6]

4-Aminobenzyl alcohol

Reaction
(e.g., condensation)

Other Reactants
(e.g., diketone derivative)

Target Molecule
(e.g., 4-{N-[1-(4,4-dimethyl-2,6-

dioxocyclohexylidene)-3-methylbutylamino}benzyl ester)

Click to download full resolution via product page

Caption: Synthetic Pathway Involving 4-Aminobenzyl Alcohol. Involving 4-Aminobenzyl
Alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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